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Chemical Properties of 2-Bromobutanenitrile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Here is a summary of the available quantitative data for 2-Bromobutanenitrile (CAS# 41929-78-6).

Property Value

CAS Number 41929-78-6 [1]

Molecular Formula CaHeBrN [1]

Molecular Weight 148 g/mol [1]

Boiling Point 69-73 °C at 10 Torr [1]
Density 1.4766 g/cm3 [1]
Synonyms Butanenitrile, 2-bromo- [1]

Handling Guidance Based on Chemical Class

o Wear Appropriate Personal Protective Equipment (PPE): Always wear suitable gloves (e.qg.,
nitrile), safety goggles, and a lab coat. Conduct procedures in a certified fume hood to prevent
inhalation of vapors or dust.

¢ Avoid Incompatible Materials: As a brominated nitrile, it may be incompatible with strong oxidizing
agents and strong bases. Ensure all equipment and work surfaces are clean and dry.
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e Storage: Store in a cool, dark, and dry place, ideally in a flammable storage cabinet if applicable.
Keep the container tightly sealed under an inert atmosphere if recommended by the supplier.

e Emergency Planning: Have spill control materials (e.g., inert absorbent) and a fire extinguisher (e.g.,
dry chemical, CO2) readily available. Know the location of safety showers and eyewash stations.

General Workflow for Handling Reactive Compounds

The diagram below outlines a general decision-making protocol for safely handling reactive chemicals like

2-Bromobutanenitrile in a research setting.
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Start: Plan Experiment
with 2-Bromobutanenitrile

:

End: Document
Procedure and Findings
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Recommendations for Finding Detailed Information

The lack of specific handling data means you will need to consult more direct sources. I suggest you take the

following steps:

¢ Request a Safety Data Sheet (SDS): This is the most critical step. Contact the manufacturers or
suppliers listed in the search results (e.g., HANGZHOU LEAP CHEM CO., LTD., Amadis Chemical
Company) directly to obtain the most current and comprehensive Safety Data Sheet for 2-
Bromobutanenitrile [1].

e Search Specialized Chemical Databases: Look for this compound in professional chemical
databases such as SciFinder-n or Reaxys, which often contain rich experimental data, safety
information, and cited literature not available through general searches.

e Consult Broader Chemical Safety Literature: In the absence of compound-specific data, general
safety practices for handling brominated compounds (potential lachrymators, irritants) and nitriles
(potential metabolic poisons) should be rigorously applied until specific data is found.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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